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Compound of Interest

Compound Name: 13(E)-Docosenoyl chloride

Cat. No.: B12000360

Technical Guide: 13(E)-Docosenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific CAS Registry Number and Safety Data Sheet (SDS) for 13(E)-
Docosenoyl chloride could not be located in publicly available databases at the time of this
report. The information presented herein is based on data for structurally related compounds,
namely the (Z2)-isomer, 13(Z)-Docosenoyl chloride (Erucoyl chloride), and other long-chain fatty
acyl chlorides. This guide should be used for informational purposes only, and a
comprehensive risk assessment should be conducted before handling any chemical.

Chemical Identification and Properties

While a specific CAS number for 13(E)-Docosenoyl chloride is not readily available, key
identifiers for closely related compounds are provided for reference.
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13(E)-Docosenoyl

13(Z)-Docosenoyl 13(E)-Docosenoic

. chloride . . -
Identifier . chloride (Erucoyl acid (Brassidic
(Brassidoyl . .
. chloride)[1][2] acid)
chloride)
CAS Number Not Found 7459-29-2 506-33-2
Molecular Formula C22H41CIO C22H41CIO C22H4202
Molecular Weight 357.01 g/mol 357.01 g/mol 338.58 g/mol
] ] Erucoyl chloride,
Brassidoyl chloride, ) ] . o ]
Erucic acid chloride, Brassidic acid, trans-
Synonyms trans-13-Docosenoyl

chloride

(132)-13-Docosenoyl 13-Docosenoic acid

chloride

Safety and Handling (Proxy Data)

The following safety information is extrapolated from Safety Data Sheets of other long-chain

fatty acyl chlorides, such as lauroyl chloride and stearoyl chloride. Fatty acyl chlorides are

generally corrosive and react with water.

H | Identificati

Hazard Class

Classification

Skin Corrosion/Irritation

Category 1B/1C (Causes severe skin burns and

eye damage)

Serious Eye Damage/Irritation

Category 1 (Causes serious eye damage)

Reactivity

Reacts with water, releasing toxic gas (HCI)

First Aid Measures
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Exposure Route

First Aid Measures

Inhalation

Remove to fresh air. Get medical attention

immediately if symptoms occur.

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention
immediately.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention immediately.

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.

Personal Protective Equipment (PPE)

Protection Type

Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator.

Experimental Protocols

General Synthesis of 13(E)-Docosenoyl Chloride from

13(E)-Docosenoic Acid

This is a general procedure for the synthesis of a long-chain fatty acyl chloride from its

corresponding carboxylic acid using thionyl chloride or oxalyl chloride. The reaction should be

performed in a dry, inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.

Materials:
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13(E)-Docosenoic acid (Brassidic acid)

Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)2)

Anhydrous solvent (e.g., dichloromethane (DCM) or toluene)

Catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)

Dry glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying
tube, dissolve 13(E)-Docosenoic acid in the anhydrous solvent.

o Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the solution at room
temperature. If using oxalyl chloride, add it dropwise, followed by a catalytic amount of DMF.

e The reaction mixture is then typically heated to reflux and stirred for several hours until the
evolution of gas (HCIl and SO2) ceases.

e The progress of the reaction can be monitored by IR spectroscopy (disappearance of the
broad O-H stretch of the carboxylic acid).

o After completion, the excess thionyl chloride and solvent are removed under reduced
pressure (rotary evaporation) to yield the crude 13(E)-Docosenoyl chloride.

Further purification can be achieved by vacuum distillation.

Diagrams
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General Synthesis of 13(E)-Docosenoyl Chloride
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Caption: General workflow for the synthesis of 13(E)-Docosenoyl chloride.
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Reaction Mechanism: Carboxylic Acid to Acyl Chloride
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Caption: Simplified reaction mechanism for acyl chloride formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [13(E)-Docosenoyl chloride CAS number and safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12000360#13-e-docosenoyl-chloride-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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